Cas no 15190-10-0 (2-(morpholin-4-yl)-2-phenylacetonitrile)
2-(morpholin-4-yl)-2-phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyl-2-morpholinoacetonitrile
- alpha-(4-Morpholino)phenylacetonitrile
- 2-morpholin-4-yl-2-phenylacetonitrile
- 2-morpholino-2-phenylacetonitrile
- Morpholin-4-yl(phenyl)acetonitrile
- Morpholin-4-yl-phenyl-acetonitrile hydrochloride
- 2-(morpholin-4-yl)-2-phenylacetonitrile
- 2-(N-morpholino)-2-phenylacetonitrile
- 2-(N-morpholino)-2-pheylacetonitrile
- 2-morpholin-4-yl-2-phenylethanenitrile
- Phenylmorpholinoacetonitrile
- morpholino(phenyl)acetonitrile
- α-Morpholinobenzeneacetonitrile
- α-Phenyl-4-morpholineacetonitrile
- α-Phenylmorpholine-4-acetonitrile
- A-(4-MORPHOLINO)PHENYLACETONITRILE
- à-(4-morpholino)phenylacetonitrile
- LABOTEST-BB LT00454536
- 4-Morpholineacetonitrile, .alpha.-phenyl-
- CS-0171253
- SCHEMBL2781893
- NSC-75643
- Z447996374
- NCGC00246591-01
- EINECS 239-242-9
- 4-Morpholinyl(phenyl)acetonitrile #
- AKOS016050354
- CHEMBL1896078
- NS00051456
- 15190-10-0
- AR3596
- 8G-016
- DTXSID201036004
- 4-Morpholinyl(phenyl)acetonitrile
- MB00240
- .alpha.-Phenyl-4-morpholineacetonitrile
- .alpha.-(N-Morpholino)-.alpha.-phenylacetonitrile
- HMS2752G24
- EN300-111076
- AKOS002324641
- MFCD00014619
- MixCom1_000146
- alpha -(4-Morpholinyl)phenylacetonitrile
- NSC75643
- BB 0218507
- FT-0613312
- Morpholin-4-yl-phenyl-acetonitrile
- NCIOpen2_004495
- Maybridge1_000080
- SMR000333635
- A909864
- ALPHA-(4-MORPHOLINYL)PHENYLACETONITRILE
- NSC 75643
- MLS000695203
- ALBB-004378
- STK501266
- DB-063922
-
- MDL: MFCD00014619
- Inchi: 1S/C12H14N2O/c13-10-12(11-4-2-1-3-5-11)14-6-8-15-9-7-14/h1-5,12H,6-9H2
- InChI Key: MWZPYQLYZXTCLZ-UHFFFAOYSA-N
- SMILES: O1CCN(C(C#N)C2C=CC=CC=2)CC1
- BRN: 181704
Computed Properties
- Exact Mass: 202.11100
- Monoisotopic Mass: 202.110613
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 36.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.139
- Melting Point: 67-71 °C
- Boiling Point: 306.1°Cat760mmHg
- Flash Point: 138.9°C
- Refractive Index: 1.559
- PSA: 36.26000
- LogP: 1.52138
- Solubility: Not determined
2-(morpholin-4-yl)-2-phenylacetonitrile Security Information
- Signal Word:Danger
- Hazard Statement: H302;H315;H319;H331;H335
- Warning Statement: P261;P280;P305+P351+P338;P304+P340;P405;P501
- Hazardous Material transportation number:UN 3276
- Hazard Category Code: 20/22-36/37/38
- Safety Instruction: S26-S36/37/39
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/22; R36/37/38
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:Room temperature
2-(morpholin-4-yl)-2-phenylacetonitrile Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(morpholin-4-yl)-2-phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TI247-1g |
2-(morpholin-4-yl)-2-phenylacetonitrile |
15190-10-0 | 98% | 1g |
¥194.0 | 2022-02-28 | |
| Fluorochem | 068318-5g |
Morpholin-4-yl(phenyl)acetonitrile |
15190-10-0 | 97% | 5g |
£47.00 | 2022-03-01 | |
| Fluorochem | 068318-25g |
Morpholin-4-yl(phenyl)acetonitrile |
15190-10-0 | 97% | 25g |
£160.00 | 2022-03-01 | |
| AstaTech | AR3596-1/G |
2-MORPHOLINO-2-PHENYLACETONITRILE |
15190-10-0 | 95% | 1g |
$38 | 2023-09-15 | |
| AstaTech | AR3596-5/G |
2-MORPHOLINO-2-PHENYLACETONITRILE |
15190-10-0 | 95% | 5g |
$135 | 2023-09-15 | |
| AstaTech | AR3596-25/G |
2-MORPHOLINO-2-PHENYLACETONITRILE |
15190-10-0 | 95% | 25/G |
$406 | 2021-07-03 | |
| Alichem | A019120103-500g |
2-Morpholino-2-phenylacetonitrile |
15190-10-0 | 95% | 500g |
575.52 USD | 2021-06-16 | |
| Chemenu | CM115352-500g |
morpholin-4-yl(phenyl)acetonitrile |
15190-10-0 | 95% | 500g |
$642 | 2021-08-06 | |
| AstaTech | AR3596-10/G |
2-MORPHOLINO-2-PHENYLACETONITRILE |
15190-10-0 | 95% | 10g |
$273 | 2023-09-15 | |
| Apollo Scientific | OR300647-1g |
2-(Morpholin-4-yl)-2-phenylacetonitrile |
15190-10-0 | 97% | 1g |
£34.00 | 2025-03-21 |
2-(morpholin-4-yl)-2-phenylacetonitrile Related Literature
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1. Reactions of S-alkyl NN-disubstituted thioamide salts. Part 2. Orthothioamide derivativesStephen A. Okecha,Frank Stansfield J. Chem. Soc. Perkin Trans. 1 1977 1811
-
Mohsen Shekouhy Catal. Sci. Technol. 2012 2 1010
-
Ruslan V. Fauziev,Roman E. Ivanov,Ilya V. Kuchurov,Sergei G. Zlotin Green Chem. 2021 23 10137
Additional information on 2-(morpholin-4-yl)-2-phenylacetonitrile
2-(morpholin-4-yl)-2-phenylacetonitrile: A Promising Compound in Pharmaceutical Research
2-(morpholin-4-yl)-2-phenylacetonitrile, with the chemical identifier CAS No.15190-10-0, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, exhibits potential therapeutic applications that have been the focus of recent studies. The synthesis and biological activity of this molecule are critical areas of investigation, as they may lead to the development of novel therapeutics for various diseases.
Recent research has highlighted the importance of 2-(morpholin-4-yl)-2-phenylacetonitrile in the context of drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound possesses significant anti-inflammatory properties, making it a candidate for the treatment of chronic inflammatory disorders. The study utilized advanced computational models to predict its interactions with key inflammatory pathways, providing insights into its mechanism of action.
The molecular structure of 2-(morpholin-4-yl)-2-phenylacetonitrile is noteworthy for its potential to modulate cellular signaling pathways. The presence of the morpholine ring and the phenylacetonitrile moiety contributes to its diverse pharmacological profile. Researchers have also explored the compound's ability to inhibit specific enzymes, which could have implications for the treatment of metabolic disorders.
In the realm of pharmaceutical development, the 2-(morpholin-4-yl)-2-phenylacetonitrile has been evaluated for its potential in targeting neurodegenerative diseases. A 2023 preclinical study published in Pharmacological Research reported that this compound showed promising neuroprotective effects in animal models of Alzheimer's disease. The study emphasized the compound's ability to reduce oxidative stress and enhance synaptic plasticity, which are critical factors in the pathogenesis of neurodegenerative conditions.
The synthesis of 2-(morpholin-4-yl)-2-phenylacetonitrile involves several key steps, including the formation of the morpholine ring and the coupling of the phenylacetonitrile moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for translating this compound into clinical applications. These developments are particularly relevant in the context of personalized medicine, where the availability of high-quality compounds is crucial.
Another area of interest is the potential application of 2-(morpholin-4-yl)-2-phenylacetonitrile in the treatment of cardiovascular diseases. A 2022 study published in Cardiovascular Research suggested that this compound may have beneficial effects on endothelial function and vascular homeostasis. The study's findings could pave the way for new therapeutic strategies in the management of hypertension and atherosclerosis.
The pharmacokinetic profile of 2-(morpholin-4-yl)-2-phenylacetonitrile is an important consideration in its development as a therapeutic agent. Research into its absorption, distribution, metabolism, and excretion (ADME) properties has revealed that the compound exhibits favorable characteristics for oral administration. These findings are crucial for optimizing dosing regimens and ensuring therapeutic efficacy.
Furthermore, the compound's potential in combination therapies has been explored. A 2023 study in Clinical Pharmacology & Therapeutics investigated the synergistic effects of 2-(morpholin-4-yl)-2-phenylacetonitrile when used in conjunction with existing treatments for autoimmune disorders. The results indicated that the compound could enhance the efficacy of current therapies while reducing side effects, which is a significant advantage in the treatment of complex diseases.
The safety profile of 2-(morpholin-4-yl)-2-phenylacetonitrile is another critical aspect of its development. Preclinical studies have shown that the compound is well-tolerated, with minimal toxicity observed in animal models. These findings are essential for advancing the compound into human clinical trials, where the safety and efficacy can be further evaluated.
As research into 2-(morpholin-4-yl)-2-phenylacetonitrile progresses, it is becoming increasingly clear that this compound holds significant promise for the treatment of a wide range of diseases. The ongoing studies in various therapeutic areas, coupled with advancements in synthetic methods, are likely to lead to the development of new and effective treatments in the near future.
In conclusion, 2-(morpholin-4-yl)-2-phenylacetonitrile represents a valuable candidate for pharmaceutical research. Its potential applications in treating inflammatory, neurodegenerative, cardiovascular, and autoimmune disorders highlight its significance in the field of drug discovery. Continued research and development efforts are expected to further elucidate its therapeutic potential and contribute to the advancement of medical science.
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